(Z)-13-acetyl-2-(2-hydroxy-5-nitrobenzylidene)-5-methyl-5,11-dihydro-5,11-methanobenzo[g]thiazolo[2,3-d][1,3,5]oxadiazocin-1(2H)-one

• IUPAC Name: (13Z)-16-acetyl-13-[(2-hydroxy-5-nitrophenyl)methylidene]-9-methyl-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.02,7.011,15]hexadeca-2,4,6,10-tetraen-14-one
• InChI: InChI=1S/C22H17N3O6S/c1-11(26)18-19-14-5-3-4-6-16(14)31-22(18,2)23-21-24(19)20(28)17(32-21)10-12-9-13(25(29)30)7-8-15(12)27/h3-10,18-19,27H,1-2H3/b17-10-
• InChI Key: KQSWUIXKQSVDBT-YVLHZVERSA-N
• Canonical SMILES: CC(=O)C1C2C3=CC=CC=C3OC1(N=C4N2C(=O)C(=CC5=C(C=CC(=C5)[N+](=O)[O-])O)S4)C
• Isomeric SMILES: CC(=O)C1C2C3=CC=CC=C3OC1(N=C4N2C(=O)/C(=C/C5=C(C=CC(=C5)[N+](=O)[O-])O)/S4)C
• Molecular Formula: C22H17N3O6S
• Molecular Weight: 451.5 g/mol
• CAS No.: 1192742-27-0

Description

(Z)-13-acetyl-2-(2-hydroxy-5-nitrobenzylidene)-5-methyl-5,11-dihydro-5,11-methanobenzo[g]thiazolo[2,3-d][1,3,5]oxadiazocin-1(2H)-one is a useful research compound. Its molecular formula is C22H17N3O6S and its molecular weight is 451.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Research has explored the synthesis and intramolecular conversion of related compounds in different solvents, highlighting the significance of solvent choice in chemical reactions involving similar structures (Sedova et al., 2014).
• The synthesis of novel ylidene derivatives of methanobenzo[g]thiazolo[2,3-d][1,3,5]oxadiazocine, a structurally similar compound, has been studied, contributing to the understanding of isomer formation and their structural analysis (Kulakov et al., 2016).

Chemical Properties and Reactions

• Investigations into the Biginelli reaction involving similar chemical structures have provided insights into the formation of diastereomers and their subsequent transformations in various solvents (Sedova et al., 2016).

Biological Activities

• Certain derivatives of oxadiazocine have been synthesized and evaluated for their antimicrobial activities, demonstrating potential applications in developing new antibacterial agents (Salama, 2020).

Application in Antimicrobial and Anticancer Research

• Hydrazones based on acetyl derivatives of similar chemical compounds have shown promising results in antimicrobial activity, suggesting potential in pharmaceutical research and drug development (Turgunalieva et al., 2022).
• Synthesis and evaluation of related thiazolidin-4-one derivatives for antimicrobial and anticancer potentials highlight the relevance of these compounds in medical research (Deep et al., 2016).